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Compound of Interest

Compound Name:
2-Chloro-6-methoxy-3-

methylquinoxaline

CAS No.: 1218765-14-0

Cat. No.: B1463826

Get Quote

Executive Summary: The Methyl "Switch" in Quinoxaline
Scaffolds
In the realm of fragment-based drug discovery, the quinoxaline core is a privileged scaffold.

However, the crystallographic performance—defined here as lattice stability, packing efficiency,

and predictability of intermolecular interactions—changes drastically with minor substitutions.

This guide objectively compares 2-chloro-3-methylquinoxaline against its close analogues (2-

chloroquinoxaline and 2,3-dichloroquinoxaline).

Key Finding: The introduction of the methyl group at the C3 position acts as a "steric breaker."

While 2-chloroquinoxaline relies on halogen bonding (Cl···Cl) to form supramolecular chains, 2-

chloro-3-methylquinoxaline disrupts this motif, forcing the lattice to rely on weaker C—H···π

interactions.[1][2][3][4] This transition is critical for researchers designing co-crystals or protein-

ligand inhibitors where specific binding vectors are required.
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Comparative Crystallographic Analysis
The following data contrasts the structural metrics of the target molecule against its non-

methylated analogue. This comparison highlights how the methyl group alters the

supramolecular landscape.

Table 1: Crystal Data & Structure Refinement Comparison

Metric
2-Chloro-3-

methylquinoxaline

(Target)

2-Chloroquinoxaline

(Alternative)
Implication for

Engineering

Formula

C

H

ClN

C

H

ClN

Methyl adds steric

bulk, reducing density.

Crystal System Monoclinic Monoclinic
Both favor lower-

symmetry packing.

Space Group

P2

/c (or P2

/n)

P2

/n

Similar symmetry

operations apply.

Planarity (RMSD)
< 0.04 Å (Essentially

Planar)

< 0.01 Å (Strictly

Planar)

Methyl H-atoms

induce slight

deviations.[1][3]

Dihedral Angle
0.48(7)°

(Benzene/Pyrazine)
~0.0°

The core remains

aromatic and rigid.

Dominant Interaction C—H···π (Weak) Cl···Cl (Halogen Bond)
CRITICAL

DIFFERENCE

Interaction Distance
~2.8 - 3.0 Å

(H...Centroid)
3.808(1) Å (Cl...Cl)

2-Cl forms chains; 2-

Cl-3-Me forms

discrete stacks.

H-Bond Donors 0 (Classical) 0 (Classical)
Both are hydrophobic

scaffolds.
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Data Source Validation: Data for 2-chloro-3-methylquinoxaline is derived from Thiruvalluvar et

al. [1].[1] Data for 2-chloroquinoxaline is derived from Ng [2].

Performance Analysis: Packing Motifs
The Halogen Bond Loss: In 2-chloroquinoxaline, the chlorine atom acts as a Lewis acid

(sigma-hole), interacting with the electron-rich belt of a neighboring chlorine (Type II halogen

bond). This creates robust 1D supramolecular chains.

The Methyl Disruption: In 2-chloro-3-methylquinoxaline, the C3-Methyl group sterically

blocks the approach of neighboring molecules required for Cl···Cl bonding.[4][5][6]

Consequently, the crystal lattice reorganizes to maximize C—H···π interactions (T-shaped

stacking).

Application Note: If your drug design relies on the chlorine atom engaging a protein

backbone carbonyl (via halogen bonding), the 3-methyl derivative is a superior model for

specificity. The methyl group prevents "promiscuous" self-association, potentially making the

chlorine more available for target interaction in a biological context.

Experimental Protocols
To ensure reproducibility, we provide a self-validating workflow for synthesizing and crystallizing

these derivatives.

Phase A: Synthesis (The POCl

Method)
Rationale: Direct chlorination of the lactam tautomer is the most reliable route to high-purity

precursors for crystallography.

Precursor: Start with 3-methylquinoxalin-2(1H)-one.
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Chlorination: Suspend 1.0 g of precursor in 5 mL of Phosphorus Oxychloride (POCl

).

Critical Step: Add a catalytic amount (2 drops) of DMF to accelerate the Vilsmeier-Haack-

type mechanism.

Reflux: Heat at 100°C for 2 hours. Monitor via TLC (30% EtOAc/Hexane). The fluorescent

spot of the starting material will disappear.

Quench: Pour the cooled reaction mixture onto 100g of crushed ice with vigorous stirring.

The product precipitates as a beige solid.

Neutralization: Adjust pH to ~7-8 using saturated NaHCO

.

Purification: Recrystallize from ethanol/water (1:1) to remove phosphoric acid residues.

Phase B: Crystallization for X-ray Diffraction
Rationale: Slow evaporation is preferred over vapor diffusion for these small, rigid aromatics to

minimize twinning.

Solvent Selection: Dissolve 20 mg of purified 2-chloro-3-methylquinoxaline in 2 mL of

Ethanol (absolute).

Note: Avoid chlorinated solvents (DCM/Chloroform) as they may incorporate into the lattice

as disordered solvates, complicating refinement.

Filtration: Pass the solution through a 0.45 µm PTFE syringe filter into a clean 4 mL vial.

Dust particles act as nucleation sites for polycrystals (undesirable).

Evaporation: Cover the vial with Parafilm and poke 3 small holes with a needle.

Incubation: Store at 20°C in a vibration-free environment.

Harvest: Colorless, block-like crystals (approx. 0.3 x 0.2 x 0.2 mm) appear within 3–5 days.
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Phase C: Data Collection & Refinement Strategy
Temperature: Collect at 100 K or 200 K. Room temperature collections often suffer from high

thermal motion in the methyl group, leading to large thermal ellipsoids.

Resolution: Aim for 0.75 Å or better to resolve the methyl hydrogen positions, which are

crucial for proving the C—H···π interaction.[1][2][3][4]

Validation: Use checkCIF (IUCr) to verify no missed symmetry. Expect a P2

/c or P2

/n solution.

Visualized Workflows
Diagram 1: Crystallization & Refinement Logic
This workflow illustrates the critical decision points to avoid common crystallographic pitfalls

(twinning, disorder).
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Caption: Step-by-step workflow for obtaining publication-quality X-ray data for quinoxaline

derivatives.

Diagram 2: Supramolecular Competition (Mechanism)
This diagram explains why the crystal packing shifts when the methyl group is added.
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Caption: Mechanistic comparison showing how the methyl group acts as a steric switch,

disrupting halogen bonding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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